Cas no 5448-34-0 (Pentanoic acid,2-methyl-, 2-methylcyclohexyl ester)

• Product Name: Pentanoic acid,2-methyl-, 2-methylcyclohexyl ester
• CAS No: 5448-34-0
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 378687
• PubChem ID: 226935
• Update Time: 2025-04-19

Pentanoic acid,2-methyl-, 2-methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-methyl-, 2-methylcyclohexyl ester
• (2-methylcyclohexyl) 2-methylpentanoate
• 2-methylcyclohexyl 2-methylpentanoate
• AC1Q61Q3
• AG-J-44015
• AR-1E3925
• CTK5A1245
• NSC17922
• NSC-17922
• 5448-34-0
• DTXSID40280682

• Inchi： 1S/C13H24O2/c1-4-7-11(3)13(14)15-12-9-6-5-8-10(12)2/h10-12H,4-9H2,1-3H3
• InChI Key： AFZVDXFCPUPESB-UHFFFAOYSA-N
• SMILES： O(C(C(C)CCC)=O)C1CCCCC1C

Computed Properties

• Exact Mass: 212.17772
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.54450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters